Cas no 827319-21-1 (2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-)

• Product name: 2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-
• CAS No: 827319-21-1
• MF: C₂₁H₁₈O
• MW: 286.36702
• CID: 684901
• PubChem ID: 71417557

2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)-
• 3-(4-ethynylphenyl)-1-(2,3,5,6-tetramethylphenyl)prop-2-yn-1-one
• DTXSID10836892
• 827319-21-1

• Inchi： InChI=1S/C21H18O/c1-6-18-7-9-19(10-8-18)11-12-20(22)21-16(4)14(2)13-15(3)17(21)5/h1,7-10,13H,2-5H3
• InChI Key： RZPKGWATSDPOAM-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1C)C(=O)C#CC2=CC=C(C=C2)C#C)C)C

Computed Properties

• Exact Mass: 286.135765193g/mol
• Monoisotopic Mass: 286.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų